Ditridecyl sebacate

Specification

• CAS No.: 2741-62-0
• Molecular Formula: C36H70O4
• Molecular Weight: 566.9 g/mol
• IUPAC Name: ditridecyl decanedioate
• Standard InChI: InChI=1S/C36H70O4/c1-3-5-7-9-11-13-15-17-21-25-29-33-39-35(37)31-27-23-19-20-24-28-32-36(38)40-34-30-26-22-18-16-14-12-10-8-6-4-2/h3-34H2,1-2H3
• Standard InChI Key: DNWILILLQPIREP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCOC(=O)CCCCCCCCC(=O)OCCCCCCCCCCCCC

Introduction

Chemical Identity and Structural Characteristics

Ditridecyl sebacate, systematically named decanedioic acid-1,10-ditridecyl ester, belongs to the linear alkanol saturated fatty acid ester subclass. Its structure consists of a ten-carbon dicarboxylic acid (sebacic acid) esterified with two tridecyl alcohol moieties. The compound’s extended alkyl chains contribute to its hydrophobic nature, while the ester groups enable limited polar interactions.

Molecular Formula: $\text{C}_{36}\text{H}_{70}\text{O}_4$
Molecular Weight: 566.94 g/mol
CAS Registry: 2741-62-0
EINECS Number: 220-373-5

The compound’s liquid state at room temperature and insolubility in water ($\log P > 6$) make it ideal for non-aqueous formulations. Spectroscopic analyses, including $^1\text{H}$-NMR and IR, typically reveal characteristic ester carbonyl stretches at 1,740–1,720 cm$^{-1}$ and alkyl chain vibrations.

Physicochemical Properties

Ditridecyl sebacate’s utility stems from its balanced physicochemical profile:

Property	Value/Range	Method/Standard
Appearance	Clear, viscous liquid	Visual inspection
Density (25°C)	0.92–0.95 g/cm$^3$	ASTM D4052
Solubility in Water	Insoluble	OECD 105
Hydrolysis Stability	Stable (pH 5–9)	Accelerated aging
Flash Point	>150°C (closed cup)	ISO 2719

The compound’s stability under moderate conditions contrasts with its degradation in strongly acidic or alkaline environments, where hydrolysis yields sebacic acid and tridecanol. Its high thermal stability ($T_{\text{decomposition}} > 250^\circ \text{C}$) suits high-temperature applications like lubricants.

Synthesis and Industrial Production

Ditridecyl sebacate is synthesized via acid-catalyzed esterification of sebacic acid with tridecyl alcohol:

$$\text{HOOC-(CH}_2\text{)}_8\text{-COOH} + 2 \text{CH}_3\text{-(CH}_2\text{)}_{12}\text{-OH} \xrightarrow{\text{H}^+} \text{Tridecyl-OOC-(CH}_2\text{)}_8\text{-COO-Tridecyl} + 2 \text{H}_2\text{O}$$

Key process parameters include:

• Molar Ratio: 1:2.2 (sebacic acid to alcohol) for 95% conversion

• Catalyst: $p$-Toluenesulfonic acid (0.5–1.0 wt%)

• Temperature: 160–180°C under nitrogen atmosphere

• Byproduct Removal: Azeotropic distillation of water

Industrial batches typically achieve ≥95% active content, with residual catalysts removed via neutralization and filtration.

Quality Control and Compliance

Global standards mandate rigorous testing to ensure product consistency and safety:

Physical and Chemical Specifications

Parameter	Requirement	Test Method
Active Content	≥95.0%	GB/T 13173
Heavy Metals (as Pb)	≤20 mg/kg	GB/T 30799
Arsenic (As)	≤3 mg/kg	GB/T 30797

Regulatory Compliance

• Cosmetics: Meets Safety and Technical Standards for Cosmetics (2015) for heavy metals

• Food Contact: Compliant with FDA 21 CFR §178.3740 as a plasticizer

• REACH: Registered under EC 220-373-5 with full toxicological dossiers

Toxicological and Environmental Profile

Acute and Chronic Toxicity

• Oral LD$_{50}$ (Rat): >5,000 mg/kg (practically non-toxic)

• Dermal Irritation: Mild erythema (OECD 404), reversible within 48h

• Ocular Exposure: Transient irritation (Draize score 2/110)

Reproductive Toxicology

A landmark 2012 CIR study administered 500–1,000 mg/kg/day to gravid rats and rabbits, observing no teratogenic effects or fetal weight changes. The NOAEL for developmental toxicity was established at 1,000 mg/kg.

Environmental Impact

While classified as readily biodegradable (OECD 301F), its log $K_{\text{ow}}$ of 8.2 raises bioaccumulation concerns. Wastewater treatment plants achieve 92–97% removal via adsorption to activated sludge.

Emerging Research and Future Directions

Recent studies explore:

• Nanoparticle Stabilization: 0.1–0.5% ditridecyl sebacate enhances colloidal stability of TiO$_2$ suspensions by 300%

• Biobased Production: Enzymatic synthesis using Candida antarctica lipase achieves 88% yield at 50°C

• Recycling: Supercritical CO$_2$ extraction recovers 85% from plastic waste